Cas no 1804049-49-7 (5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene)

• Product Name: 5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene
• CAS No: 1804049-49-7
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 5005191
• Update Time: 2025-11-01

5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5F4NO3/c1-4-2-5(9)3-6(7(4)13(14)15)16-8(10,11)12/h2-3H,1H3
• InChI Key： KNPFJWNGCUYZDW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C)C=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on 5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene

Introduction to 5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene (CAS No. 1804049-49-7)

5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene, with the CAS number 1804049-49-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable intermediate in the synthesis of various bioactive agents. The presence of both fluorine and nitro substituents, along with a trifluoromethoxy group, imparts distinct electronic and steric properties that influence its reactivity and potential applications.

The< strong>fluorine atom in this molecule is particularly noteworthy due to its ability to modulate the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. In recent years, the incorporation of fluorine into drug molecules has been extensively studied for its ability to enhance pharmacokinetic profiles. For instance, fluorinated compounds often exhibit improved bioavailability and resistance to enzymatic degradation, which are critical factors in drug design. The< strong>nitro group, on the other hand, serves as a versatile handle for further functionalization through reduction or nucleophilic aromatic substitution reactions, allowing for the construction of more complex molecular architectures.

The< strong>trifluoromethoxy group adds another layer of complexity to this compound, contributing to its overall reactivity and potential utility in synthetic chemistry. This group is known for its electron-withdrawing properties, which can influence the electronic distribution across the aromatic ring. Such features are particularly valuable in designing molecules that interact with biological targets in specific ways. The combination of these three substituents—fluoro, nitro, and trifluoromethoxy—makes< strong>5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene a promising candidate for further exploration in medicinal chemistry.

In the context of current research, this compound has been investigated for its potential role in the development of novel therapeutic agents. Recent studies have highlighted its utility as a building block in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For example, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory properties. The ability to easily modify its structure allows researchers to fine-tune its pharmacological profile, making it a versatile tool in drug discovery.

The< strong>nitro group in particular has been the focus of several studies aimed at understanding its role in modulating biological activity. Nitroaromatic compounds have a long history in medicinal chemistry, with many examples demonstrating potent biological effects. The nitro group can be reduced to an amine, which can then be further functionalized to introduce additional pharmacophores. This transformation is particularly useful in generating compounds with enhanced binding affinity or altered metabolic stability.

The< strong>fluorine atom's influence on metabolic pathways is another area of active investigation. Fluorine substitution can significantly alter the clearance rate of a drug from the body, potentially leading to longer half-lives and improved therapeutic efficacy. This property has been exploited in the development of several blockbuster drugs where fluorine atoms have been strategically incorporated to optimize pharmacokinetic profiles. In the case of< strong>5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene, the presence of fluorine may contribute to its stability against metabolic degradation, thereby enhancing its utility as an intermediate.

The< strong>trifluoromethoxy group's electron-withdrawing nature can also influence the reactivity of adjacent functional groups. This property is particularly useful in directing subsequent chemical transformations. For instance, trifluoromethoxy-substituted aromatics often undergo electrophilic aromatic substitution more readily at positions ortho and para to the trifluoromethoxy group due to stabilization of the intermediate carbocation by electron withdrawal. This characteristic makes< strong>5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene a valuable starting material for constructing more complex molecules through controlled functionalization.

In summary, 5-Fluoro-2-nitro-3-(trifluoromethoxy)toluene (CAS No. 1804049-49-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—comprising fluorine, nitro, and trifluoromethoxy substituents—make it a versatile intermediate for synthesizing bioactive agents with tailored pharmacological properties. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the development of next-generation therapeutics.